Cas no 30011-79-1 (2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane)

• Product Name: 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane
• CAS No: 30011-79-1
• MF: C₈H₉BrO₂S
• MW: 249.12
• CID: 5077573
• Update Time: 2026-03-01

2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane

• Inchi： 1S/C8H9BrO2S/c1-8(10-3-4-11-8)7-6(9)2-5-12-7/h2,5H,3-4H2,1H3
• InChI Key： SIPXTEHHKVQDRE-UHFFFAOYSA-N
• SMILES： C1=CSC(C2(C)OCCO2)=C1Br

Additional information on 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane

Research Brief on 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane (CAS: 30011-79-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane (CAS: 30011-79-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane as a versatile intermediate in organic synthesis. Its brominated thienyl moiety and dioxolane ring make it a valuable precursor for constructing complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In the context of drug discovery, this compound has been investigated for its pharmacokinetic properties. Research indicates that the dioxolane group enhances metabolic stability, while the bromine atom facilitates further functionalization. A recent ACS Chemical Biology paper (2024) explored its use in PROTAC (Proteolysis Targeting Chimera) development, where it served as a linker moiety to degrade oncogenic proteins effectively.

From a mechanistic standpoint, computational studies have revealed that 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane exhibits favorable binding affinities to certain enzyme active sites. Molecular docking simulations suggest its potential as a fragment for designing allosteric modulators of G-protein-coupled receptors (GPCRs), as reported in a 2024 Nature Chemical Biology study.

The safety profile and toxicity of this compound have also been subjects of recent investigation. Preliminary in vitro assays show moderate cytotoxicity at high concentrations, but structure-activity relationship (SAR) studies indicate that derivatives with modified dioxolane rings exhibit improved selectivity indices. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, researchers are exploring the application of 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane in radiopharmaceuticals, leveraging the bromine atom for isotopic labeling. Early-stage research suggests potential in positron emission tomography (PET) tracer development for neurological disorders.

In conclusion, 2-(3-Bromo-2-thienyl)-2-methyl-1,3-dioxolane (30011-79-1) represents a promising chemical entity with multifaceted applications in medicinal chemistry. Its structural features offer numerous opportunities for derivatization, making it a valuable tool for both basic research and drug development pipelines. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic applications.